Cas no 1807290-18-1 (Ethyl 3-cyano-5-formyl-2-methoxybenzoate)

Ethyl 3-cyano-5-formyl-2-methoxybenzoate is a versatile benzoate ester derivative characterized by its multifunctional reactivity, including a cyano group, formyl group, and methoxy substituent. The presence of these functional groups makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic compounds, pharmaceuticals, and fine chemicals. The ester moiety enhances solubility in organic solvents, facilitating further derivatization. Its structural features enable selective modifications, such as nucleophilic additions to the formyl group or cyano group transformations. This compound is particularly useful in medicinal chemistry and material science due to its ability to serve as a precursor for complex molecular frameworks. High purity and stability under standard conditions ensure reliable performance in synthetic applications.

Ethyl 3-cyano-5-formyl-2-methoxybenzoate structure

1807290-18-1 structure

Product Name:Ethyl 3-cyano-5-formyl-2-methoxybenzoate

CAS No:1807290-18-1

MF:C₁₂H₁₁NO₄

MW:233.220043420792

CID:4795040

Update Time:2025-10-17

Ethyl 3-cyano-5-formyl-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-cyano-5-formyl-2-methoxybenzoate
- Inchi： 1S/C12H11NO4/c1-3-17-12(15)10-5-8(7-14)4-9(6-13)11(10)16-2/h4-5,7H,3H2,1-2H3
- InChI Key： AWBWMAFDFBGKAU-UHFFFAOYSA-N
- SMILES： O(C)C1C(C#N)=CC(C=O)=CC=1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 333
XLogP3: 1.3
Topological Polar Surface Area: 76.4

Ethyl 3-cyano-5-formyl-2-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015006513-250mg	Ethyl 3-cyano-5-formyl-2-methoxybenzoate	1807290-18-1	97%	250mg	$484.80	2023-09-03
Alichem	A015006513-500mg	Ethyl 3-cyano-5-formyl-2-methoxybenzoate	1807290-18-1	97%	500mg	$798.70	2023-09-03
Alichem	A015006513-1g	Ethyl 3-cyano-5-formyl-2-methoxybenzoate	1807290-18-1	97%	1g	$1564.50	2023-09-03